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Compound of Interest

Compound Name: ML-097

Cat. No.: B1663760 Get Quote

Essential Safety and Handling Guide for ML-097
For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This document provides immediate and essential safety and logistical information for the

handling and disposal of ML-097. Adherence to these procedures is critical for ensuring

personnel safety and maintaining a secure laboratory environment.

Chemical Identification and Hazards
Chemical Name: 2-[(2-bromophenyl)methoxy]-benzoic acid

CAS Number: 743456-83-9

Synonyms: ML-097, CID-2160985

Physical Form: Crystalline solid.

Solubility: Soluble in DMSO (5 mg/ml).

GHS Hazard Statements:

H302: Harmful if swallowed.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1663760?utm_src=pdf-interest
https://www.benchchem.com/product/b1663760?utm_src=pdf-body
https://www.benchchem.com/product/b1663760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)
All personnel handling ML-097 must use the following personal protective equipment.

PPE Category Item Specification

Eye Protection Safety Goggles or Face Shield

Must be worn at all times when

handling ML-097 to protect

against splashes and airborne

particles.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Gloves should

be inspected for integrity

before each use and changed

immediately if contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

must be worn and fully

buttoned to protect from skin

contact.

Respiratory Protection Fume Hood

All handling of ML-097 that

may generate dust or aerosols

must be conducted in a

certified chemical fume hood to

prevent inhalation.

Operational Plan: Step-by-Step Handling Protocol
Engineering Controls

Work with ML-097 must be performed in a well-ventilated laboratory, preferably within a

certified chemical fume hood.
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An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures
Preparation:

Ensure the chemical fume hood is clean, uncluttered, and functioning correctly.

Verify that all required PPE is available and in good condition.

Have spill containment materials (e.g., absorbent pads, sand) readily available.

Weighing and Transfer:

Perform all weighing and transferring of solid ML-097 within the chemical fume hood to

contain any dust.

Use a spatula or other appropriate tools to minimize the generation of dust and prevent

direct contact.

Dissolving:

When preparing solutions, add the solid ML-097 to the solvent slowly to avoid splashing.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete, even if gloves

were worn.

Decontaminate all surfaces and equipment that have come into contact with ML-097.

Properly remove and dispose of all contaminated PPE.

Disposal Plan
Proper disposal of ML-097 and its containers is crucial to prevent environmental contamination

and ensure regulatory compliance.
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Waste Collection:

Collect all waste containing ML-097, including contaminated consumables (e.g., gloves,

pipette tips, wipes), in a designated, clearly labeled, and sealed hazardous waste

container.

Container Labeling:

The waste container must be labeled with "Hazardous Waste," the full chemical name

"Waste 2-[(2-bromophenyl)methoxy]-benzoic acid," and the associated hazard pictograms

(e.g., irritant).

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Disposal Procedure:

Dispose of the hazardous waste through your institution's designated Environmental

Health and Safety (EHS) program. Do not dispose of ML-097 down the drain or in regular

trash.

Experimental Protocols and Visualizations
Signaling Pathway of ML-097
ML-097 is a pan-activator of Ras-related GTPases, including Rac1, Cdc42, Ras, and Rab7.

ML-097 Ras-related GTPases
(Rac1, Cdc42, Ras, Rab7)

Activates Downstream
Signaling Cascades

Initiate Cellular Responses
(e.g., Cytoskeletal Rearrangement,
Proliferation, Vesicular Trafficking)

Click to download full resolution via product page

Signaling pathway activated by ML-097.

Experimental Workflow for Handling ML-097
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The following diagram outlines the standard workflow for safely handling ML-097 in a

laboratory setting.
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Workflow for the safe handling and disposal of ML-097.

To cite this document: BenchChem. [Personal protective equipment for handling ML-097].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663760#personal-protective-equipment-for-
handling-ml-097]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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